Cas no 1449291-19-3 (methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate
• CAS No: 1449291-19-3
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 5939700
• PubChem ID: 145712109
• Update Time: 2025-10-29

methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-4-methoxy-β-oxobenzenepropanoate
• methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate
• 1449291-19-3
• EN300-1843431

• Inchi： 1S/C11H11FO4/c1-15-7-3-4-8(9(12)5-7)10(13)6-11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： BUOUALFDXFWOGC-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OC)=O)=CC=C(OC)C=C1F

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 304.0±27.0 °C(Predicted)
• pka: 10.50±0.48(Predicted)

Additional information on methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(2-Fluoro-4-Methoxyphenyl)-3-Oxopropanoate (CAS No. 1449291-19-3)

Methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate (CAS No. 1449291-19-3) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a β-keto ester derivative, is gaining attention due to its versatile reactivity and potential as a building block in organic synthesis. Researchers are increasingly exploring its role in the development of novel drug intermediates and biologically active molecules, aligning with the growing demand for fluorine-containing compounds in medicinal chemistry.

The structural uniqueness of methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate lies in its fluoro and methoxy substituents, which enhance its electronic properties and metabolic stability. These features make it a valuable candidate for designing enzyme inhibitors and receptor modulators, particularly in oncology and CNS drug discovery. Recent studies highlight its utility in cross-coupling reactions and asymmetric synthesis, addressing the need for efficient chiral auxiliaries in modern synthetic methodologies.

From an industrial perspective, the compound’s synthesis often involves Claisen condensation or esterification techniques, with optimization focusing on yield improvement and green chemistry principles. This aligns with the global push toward sustainable chemical processes, a topic frequently searched in academic and industrial forums. Analytical characterization typically employs NMR spectroscopy and mass spectrometry, ensuring compliance with regulatory standards for high-purity intermediates.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound, as computational models predict its compatibility with targeted protein interactions. FAQs in scientific communities often revolve around its solubility profiles, storage conditions, and scalability, reflecting practical concerns in R&D workflows. Notably, its stability under ambient conditions and compatibility with common organic solvents make it a pragmatic choice for laboratory-scale experiments.

In agrochemical applications, methyl 3-(2-fluoro-4-methoxyphenyl)-3-oxopropanoate serves as a precursor for herbicide and pesticide formulations, leveraging the fluorine atom’s ability to enhance bioavailability. This resonates with current searches on eco-friendly crop protection solutions, where reduced environmental persistence is critical. Regulatory databases emphasize its low ecotoxicity, supporting its adoption in next-generation agrochemicals.

To summarize, CAS No. 1449291-19-3 represents a multifaceted tool for researchers navigating fluorine chemistry and molecular design. Its integration into high-throughput screening libraries and catalysis research underscores its relevance in contemporary science. As innovation accelerates, this compound is poised to address challenges in precision medicine and sustainable agriculture, making it a subject of enduring interest.